Magnesium oxide
Overview
Description
Magnesium oxide, also known as magnesia, is an inorganic compound with the chemical formula MgO. It is a white, hygroscopic solid mineral that occurs naturally as periclase and is a source of magnesium. This compound consists of a lattice of magnesium ions (Mg²⁺) and oxide ions (O²⁻) held together by ionic bonding . It is widely used in various industrial, pharmaceutical, and environmental applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Magnesium oxide can be synthesized through several methods, including:
-
Calcination of Magnesium Carbonate: : This process involves heating magnesium carbonate (MgCO₃) to high temperatures (350-500°C), causing it to decompose into this compound and carbon dioxide (CO₂) . [ \text{MgCO}_3 \rightarrow \text{MgO} + \text{CO}_2 ]
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Calcination of Magnesium Hydroxide: : Magnesium hydroxide (Mg(OH)₂) is heated to around 350-400°C, resulting in the formation of this compound and water (H₂O) . [ \text{Mg(OH)}_2 \rightarrow \text{MgO} + \text{H}_2\text{O} ]
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Hydrothermal Method: : This method involves using magnesium chloride and ammonia water as raw materials, with polyethylene glycol as a dispersant, to produce nanometric this compound .
Industrial Production Methods
Industrial production of this compound typically involves the calcination of magnesium carbonate or magnesium hydroxide. The calcination process is carried out in rotary kilns or shaft kilns at high temperatures to ensure complete decomposition and high-purity this compound .
Chemical Reactions Analysis
Types of Reactions
Magnesium oxide undergoes various chemical reactions, including:
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Oxidation: : this compound can react with oxygen to form magnesium peroxide (MgO₂) under high pressure . [ 2\text{MgO} + \text{O}_2 \rightarrow 2\text{MgO}_2 ]
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Hydration: : In the presence of water, this compound forms magnesium hydroxide . [ \text{MgO} + \text{H}_2\text{O} \rightarrow \text{Mg(OH)}_2 ]
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Reaction with Acids: : this compound reacts with acids to form magnesium salts and water . [ \text{MgO} + 2\text{HCl} \rightarrow \text{MgCl}_2 + \text{H}_2\text{O} ]
Common Reagents and Conditions
Oxygen: Used in oxidation reactions.
Water: Used in hydration reactions.
Hydrochloric Acid: Used in reactions with acids to form magnesium salts.
Major Products Formed
Magnesium Peroxide (MgO₂): Formed during oxidation.
Magnesium Hydroxide (Mg(OH)₂): Formed during hydration.
Magnesium Chloride (MgCl₂): Formed during reaction with hydrochloric acid.
Scientific Research Applications
Magnesium oxide has numerous scientific research applications, including:
Mechanism of Action
Magnesium oxide exerts its effects through several mechanisms:
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Antacid Action: : this compound neutralizes stomach acid by reacting with hydrochloric acid to form magnesium chloride and water . [ \text{MgO} + 2\text{HCl} \rightarrow \text{MgCl}_2 + \text{H}_2\text{O} ]
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Laxative Action: : this compound draws water into the intestines, promoting bowel movements .
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Catalytic Action: : In catalytic applications, this compound provides a surface for reactions to occur, enhancing reaction rates .
Comparison with Similar Compounds
Magnesium oxide can be compared with other magnesium compounds, such as:
Magnesium Hydroxide (Mg(OH)₂): Similar in that it can be formed from this compound and water, but it is less stable at high temperatures.
Magnesium Carbonate (MgCO₃): Used as a precursor for this compound production.
Magnesium Sulfate (MgSO₄): Known as Epsom salts, used in medicine and agriculture.
This compound is unique due to its high thermal stability, making it suitable for refractory applications .
Properties
IUPAC Name |
oxomagnesium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPLXHLVBOLITMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Mg] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MgO | |
Record name | MAGNESIUM OXIDE | |
Source | CAMEO Chemicals | |
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Record name | MAGNESIUM OXIDE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | MAGNESIUM OXIDE | |
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Record name | magnesium oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Magnesium_oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
40.305 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.] | |
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Record name | Magnesium oxide (MgO) | |
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Record name | Magnesium oxide fume | |
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Boiling Point |
6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F | |
Record name | MAGNESIUM OXIDE | |
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URL | https://www.cdc.gov/niosh/npg/npgd0374.html | |
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Solubility |
0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009% | |
Record name | MAGNESIUM OXIDE | |
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Record name | Magnesium oxide fume | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0374.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58 | |
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Record name | Magnesium oxide fume | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0374.html | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) | |
Record name | MAGNESIUM OXIDE | |
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URL | https://www.cdc.gov/niosh/npg/npgd0374.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Impurities |
TRACE IMPURITIES: NaCl, KCl, NaF | |
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Color/Form |
White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals | |
CAS No. |
1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4 | |
Record name | MAGNESIUM OXIDE | |
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Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1652 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Magnesium oxide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015458 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | MAGNESIUM OXIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0504 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Magnesium oxide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/OM3ABF10.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F | |
Record name | MAGNESIUM OXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/6945 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | MAGNESIUM OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1652 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | MAGNESIUM OXIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0504 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Magnesium oxide fume | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0374.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.